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Compound of Interest

Compound Name: Pentazinc chromate octahydroxide

Cat. No.: B1419048 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the primary synthesis methods for

producing pentazinc chromate octahydroxide [Zn₅(CrO₄)(OH)₈] powder. The information

presented is curated for a scientific audience, with a focus on detailed experimental protocols,

comparative data analysis, and visualization of synthetic workflows.

Introduction
Pentazinc chromate octahydroxide, a compound with the chemical formula Zn₅(CrO₄)(OH)₈,

is a yellow pigment historically used as a corrosion inhibitor in coatings.[1][2] Its synthesis

involves the controlled reaction of zinc and chromium precursors to form a stable crystalline

structure. This guide will explore the most common and effective methods for its preparation in

powder form, including precipitation, and will touch upon potential alternative routes like

hydrothermal and sol-gel synthesis based on related zinc compounds.

Synthesis Methodologies
The production of pentazinc chromate octahydroxide powder can be achieved through

several chemical routes. The choice of method often depends on the desired particle size,

purity, and scalability of the process.
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Precipitation is a widely employed industrial method for the synthesis of pentazinc chromate
octahydroxide.[3][4][5] This technique involves the reaction of soluble precursors in an

aqueous solution to form an insoluble product that precipitates out.

This protocol outlines a common industrial process for the synthesis of pentazinc chromate
octahydroxide.[3][4][5]

Materials:

Zinc Oxide (ZnO)

Potassium Dichromate (K₂Cr₂O₇)

Sulfuric Acid (H₂SO₄)

Deionized Water

Procedure:

Prepare a slurry of zinc oxide by mixing 100 parts of ZnO with 8-10 times its weight in

deionized water in a reactor equipped with an agitator.

Heat the slurry to 80-90°C with steam while stirring.

Cool the mixture.

Slowly add a 150-250 g/L solution of potassium dichromate and 8.5 parts of sulfuric acid to

the zinc oxide slurry over a period of approximately 1 hour.

After the addition is complete, continue to stir the reaction mixture vigorously for 2-3 hours at

a temperature below 40°C.

Filter the resulting precipitate.

Wash the filtered product to remove any unreacted precursors and byproducts.

Dry the purified powder.
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Crush the dried product to obtain a fine powder of pentazinc chromate octahydroxide.

Reaction Equation: 4ZnO + H₂SO₄ + 2K₂Cr₂O₇ + 2H₂O → 4ZnO·4CrO₃·K₂O·3H₂O + K₂SO₄[3]

[4][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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